2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylic Acid
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Description
“2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylic Acid” is a chemical compound with the CAS Number: 21129-82-8 . It has a molecular weight of 212.21 . The compound is solid in its physical form .
Synthesis Analysis
The preparation of similar compounds such as 8-methoxy-2,4-dioxo-1,3-diazaspiro[4.5]decane, 8-butoxy-2,4-dioxo-1,3-diazaspiro[4.5]decane, ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylate, and 8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decane has been described .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H12N2O4/c12-6(13)5-1-3-9(4-2-5)7(14)10-8(15)11-9/h5H,1-4H2,(H,12,13)(H2,10,11,14,15) .Physical And Chemical Properties Analysis
As mentioned earlier, “this compound” is a solid compound . It has a molecular weight of 212.21 .Scientific Research Applications
Supramolecular Arrangements
The study by Graus et al. (2010) delves into the molecular and crystal structure of various derivatives, including 2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylic acid. Their research highlights the significance of substituents on the cyclohexane ring in influencing supramolecular arrangements, especially in the context of crystallographic analysis (Graus, S., Casabona, D., Uriel, S., Cativiela, C., & Serrano, J.).
Synthesis of Azaspiro Decane Systems
Martin-Lopez and Bermejo (1998) describe the synthesis of diazaspiro[4.5]decane systems, which is pivotal in the development of oxidative cyclization of olefinic precursors. Their work contributes to a deeper understanding of the stereoselectivity in intramolecular cyclization processes (Martin‐Lopez, M., & Bermejo, F.).
Synthesis Methodology
Pardali et al. (2021) present a simple, fast, and cost-effective synthesis method for 1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione, illustrating high yields and minimal purification needs. This contributes to the accessible synthesis of N-1 monosubstituted spiro carbocyclic imidazolidine-2,4-diones, which are of pharmacological interest (Pardali, V., Katsamakas, S., Giannakopoulou, E., & Zoidis, G.).
Epoxides and Amino Acids Synthesis
Capriati et al. (2006) developed a stereoselective synthesis of 9,10-epoxy-1,6-dioxa-4,7-diazaspiro[4.5]decanes, converting these spirocyclic derivatives into epoxy-oxazin-ones and epoxy-gamma-amino acids. This research is pivotal in the context of synthesizing complex organic compounds with potential biological applications (Capriati, V., Degennaro, L., Florio, S., Luisi, R., & Punzi, P.).
Crystal Structure Analysis
A study by Shivachev et al. (2006) focused on the crystal structure of 3'-aminocyclohexanespiro-5'-hydantoinphenylboronic acid, a compound closely related to this compound. They examined how molecules are held together through various bonds and interactions, contributing to the understanding of molecular interactions in crystal structures (Shivachev, B., Petrova, R., & Naydenova, E.).
Anticonvulsant Profiles
Aboul-Enein et al. (2014) synthesized and evaluated the anticonvulsant potential of diazaspiro[4.5]decane derivatives. Their findings are crucial in exploring the therapeutic potentials of these compounds in medical science (Aboul-Enein, M., El-Azzouny, A., Attia, M., Maklad, Y., Aboutabl, M., Ragab, F., & Abd El-Hamid, W. H. A.).
properties
IUPAC Name |
2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O4/c12-6(13)5-1-3-9(4-2-5)7(14)10-8(15)11-9/h5H,1-4H2,(H,12,13)(H2,10,11,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYCQWMQONISFGK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1C(=O)O)C(=O)NC(=O)N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21129-82-8 |
Source
|
Record name | 2,4-dioxo-1,3-diazaspiro[4.5]decane-8-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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